Cas no 13913-82-1 (Octahydronaphthalene-1,5-dione)

• Product Name: Octahydronaphthalene-1,5-dione
• CAS No: 13913-82-1
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 94025
• PubChem ID: 285650
• Update Time: 2025-06-28

Octahydronaphthalene-1,5-dione Chemical and Physical Properties

Names and Identifiers

• 1,5-DECALINDIONE
• 2,3,4,4a,6,7,8,8a-octahydronaphthalene-1,5-dione
• 1,5-Decalindion
• 1,5-decalinedione
• 1,5-Naphthalenedione,octahydro
• Octahydro-1,5-Naphthalenedione
• trans-Decalin-1,5-dion
• trans-decalin-1,5-dione
• octahydronaphthalene-1,5-dione
• CS-0261330
• 1,5-Naphthalenedione,octahydro-
• SCHEMBL4374227
• NSC-142689
• decahydronaphthalene-1,5-dione
• DTXSID40301381
• EN300-7816129
• 13913-82-1
• AKOS006273863
• FT-0744035
• NSC142689
• 1,5-Naphthalenedione, octahydro-
• Octahydronaphthalene-1,5-dione

• Inchi： 1S/C10H14O2/c11-9-5-1-3-7-8(9)4-2-6-10(7)12/h7-8H,1-6H2
• InChI Key： MKIFFVCLZZRCQL-UHFFFAOYSA-N
• SMILES： O=C1CCCC2C(CCCC21)=O

Computed Properties

• Exact Mass: 166.09900
• Monoisotopic Mass: 166.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 0.6
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Density: 1.097
• Boiling Point: 299.7°Cat760mmHg
• Flash Point: 111.9°C
• Refractive Index: 1.498
• PSA: 34.14000
• LogP: 1.72480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Octahydronaphthalene-1,5-dione

Comprehensive Analysis of Octahydronaphthalene-1,5-dione (CAS No. 13913-82-1): Properties, Applications, and Innovations

Octahydronaphthalene-1,5-dione (CAS No. 13913-82-1), a cyclic diketone derivative, has garnered significant attention in organic synthesis and material science due to its unique structural features. Often referred to as 1,5-diketooctahydronaphthalene or perhydro-1,5-naphthalenedione, this compound serves as a versatile intermediate in pharmaceuticals, fragrances, and polymer chemistry. Its saturated bicyclic framework with two ketone groups at the 1- and 5-positions enables diverse reactivity, making it a valuable building block for hydrogenation reactions, asymmetric synthesis, and catalysis.

Recent studies highlight the role of Octahydronaphthalene-1,5-dione in green chemistry initiatives, where researchers explore its potential as a bio-based precursor for sustainable materials. With growing interest in circular economy models, this compound's compatibility with enzymatic transformations and metal-free catalysis aligns with industry demands for eco-friendly processes. Computational chemistry tools, such as DFT calculations, have been employed to predict its reactivity in cross-coupling reactions, a topic frequently searched in academic databases.

In fragrance applications, 13913-82-1 contributes to musk-like odor profiles, a feature driving its use in high-end perfumery. The compound's stability under oxidative conditions makes it suitable for long-lasting scent formulations, a key requirement in cosmetic chemistry forums. Analytical techniques like GC-MS and HPLC-PDA are commonly referenced in purity assessments, addressing frequent queries about quality control methods for diketone derivatives.

The pharmaceutical industry exploits the scaffold of Octahydronaphthalene-1,5-dione for drug discovery, particularly in designing chiral auxiliaries and steroid mimics. Patent literature reveals its utility in kinase inhibitor syntheses, correlating with trending searches about targeted cancer therapies. Its conformational rigidity also aids in developing molecular probes for biochemical studies, a niche discussed in medicinal chemistry webinars.

Material scientists leverage the compound's thermal stability (up to 250°C) for high-performance polymers, responding to market needs for heat-resistant coatings. Discussions on polyimide precursors often cite 13913-82-1 as a monomer candidate, reflecting its relevance in electronic packaging materials. Recent publications on 3D printing resins further highlight its compatibility with photopolymerization techniques, a hot topic in additive manufacturing communities.

From a regulatory perspective, Octahydronaphthalene-1,5-dione complies with major chemical inventories (REACH, TSCA), a frequent concern for industrial buyers. Safety data sheets emphasize standard handling protocols for laboratory chemicals, while environmental studies confirm its biodegradability under aerobic conditions—addressing sustainability-focused queries. The compound's low water solubility and logP value (~2.1) are critical parameters in QSAR modeling, a technique trending in computational toxicology circles.

Innovative research explores electrochemical reduction of 1,5-diketooctahydronaphthalene to produce chiral alcohols, tapping into the demand for stereoselective synthesis. Conference abstracts frequently mention its use in flow chemistry setups, optimizing atom economy—a principle dominating process chemistry debates. The compound's X-ray crystallography data (CCDC entries) provides structural insights valuable for molecular docking studies, a technique surging in drug design forums.

Market analyses indicate rising demand for 13913-82-1 in Asia-Pacific regions, driven by specialty chemical production. Suppliers increasingly highlight ISO-certified synthesis routes, responding to procurement officers' searches for GMP-compliant intermediates. Technical bulletins detail its shelf life (typically 24 months under nitrogen) and storage conditions (-20°C recommended), addressing common logistical questions in chemical procurement portals.